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Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990 Get Quote

1. Introduction to Dimethiodal Sodium

Dimethiodal sodium, also known as sodium diiodomethanesulfonate, is an organoiodine

compound. Historically, it was utilized as a water-soluble X-ray contrast agent. Its high iodine

content allowed for the opacification of body structures to radiographic imaging. While largely

obsolete and replaced by more advanced contrast media, its chemical nature serves as a

relevant example for handling organoiodine compounds.

2. Physicochemical Properties

The quantitative data for Dimethiodal sodium are summarized in the table below.

Property Value

IUPAC Name Sodium diiodomethanesulfonate

Synonyms Tenebryl, Dimethiodal Sodium [INN]

CAS Number 124-88-9

Molecular Formula CHI₂NaO₃S

InChI Key BPILDHPJSYVNAF-UHFFFAOYSA-M

SMILES C(I)(S([O-])(=O)=O)I.[Na+]
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[1][2]

3. General Principles of Laboratory Synthesis

A successful and safe chemical synthesis in a laboratory environment follows a structured

workflow. This process involves careful planning, execution, and verification to ensure the

desired product is obtained safely and with high purity. The diagram below illustrates a

generalized workflow applicable to many organic synthesis procedures.
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Fig 1. A generalized workflow for chemical synthesis in a laboratory setting.
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Protocol: Safe Handling of Organoiodine
Compounds
Working with iodine and its organic derivatives requires strict adherence to safety protocols to

minimize risks of exposure and injury.

1. Engineering Controls & Work Environment

Fume Hood: All manipulations of solid iodine and volatile organoiodine compounds should

be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

safely dispersed.[3]

Designated Area: Establish a designated area for working with these compounds to prevent

cross-contamination.

2. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect eyes from

splashes and dust.[4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[4][5] Latex

gloves offer insufficient protection.[5] Gloves should be inspected before use and changed

immediately if contaminated.

Body Protection: A chemical-resistant lab coat should be worn at all times and kept fully

buttoned.[3][5]

Respiratory Protection: For situations where a fume hood is not feasible or in case of a spill,

a respirator with appropriate cartridges (e.g., for organic vapors and acid gases) approved by

NIOSH or equivalent standards must be used.[3][6]

3. Handling and Storage Procedures

Handling:
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Avoid direct contact with skin and eyes.[3]

Minimize the creation of dust when handling solid compounds.[3]

Use the smallest quantity of material necessary for the experiment.[5]

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[5]

Keep containers clearly labeled with appropriate hazard warnings.[5]

Store separately from incompatible materials such as powdered metals (zinc, iron), strong

bases, and reducing agents.[6]

4. Emergency and First Aid Procedures

Spill Response:

Evacuate the immediate area and ensure proper ventilation.[5]

Contain the spill using an appropriate absorbent material (e.g., spill kits for organic

solvents).[5]

Do not allow the material to enter drains or waterways.[3]

Collect contaminated materials into a sealed, labeled container for hazardous waste

disposal.[3][6]

First Aid:

Inhalation: Move the affected person to fresh air immediately. Seek medical attention if

symptoms like respiratory irritation occur.[3][5]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

thoroughly with soap and plenty of water.[3][5] Seek medical attention if irritation persists.

[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[3] Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person.[3][6] Rinse the mouth with water and seek immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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